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Compound of Interest

Compound Name: 5-dCMPS

Cat. No.: B15555002

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper handling and
disposal of 5'-Deoxychloromonophosphothioate (5'-dCMPS). Adherence to these procedures is
critical for ensuring laboratory safety and environmental compliance. This guide aims to be your
preferred resource for managing laboratory chemicals, fostering a culture of safety and
responsibility.

Hazard and Safety Overview

5'-dCMPS is a hazardous chemical that requires careful handling to prevent exposure and
ensure safety. The primary hazards associated with this compound are its toxicity and potential
for environmental harm.

Quantitative Hazard Data Summary
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Hazard Statement Code Description Classification

Toxic if swallowed or if inhaled.

H301 + H331 o Acute Toxicity, Oral
H310 Fatal in contact with skin.[1] Acute Toxicity, Dermal
H315 Causes skin irritation.[1] Skin Irritation

Causes serious eye damage. )
H318 Serious Eye Damage

[1]

Causes damage to organs N
H370 Specific Target Organ
(Nervous system).[1]

Toxic to aquatic life with long )
H411 ) Hazardous to the Aquatic
lasting effects.[1]

Experimental Protocols: Personal Protective
Equipment (PPE)

Due to the hazardous nature of 5'-dCMPS, the following personal protective equipment (PPE)
is mandatory when handling this substance.

Required Personal Protective Equipment

PPE Category Recommended Equipment

Eye Protection Chemical safety goggles or a face shield.
Hand Protection Chemical-resistant gloves (e.qg., nitrile).
Body Protection Laboratory coat.

Respirat Use in a well-ventilated area or under a
espiratory _
chemical fume hood.

Disposal Workflow
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The proper disposal of 5'-dCMPS is a critical step in the laboratory workflow to ensure the
safety of personnel and the environment. The following diagram outlines the necessary steps
for the safe disposal of this compound.
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5'-dCMPS Disposal Workflow

Preparation

Wear Appropriate PPE

'

Work in a Ventilated Area

Begin Disposal Process

Waste I;andling

Segregate 5'-dCMPS Waste

'

Use a Labeled, Sealed Container

'

Store in a Designated Area

Ready for Disposal

Final Disposal

Contact EHS for Pickup

'

Complete Waste Manifest

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 5'-dCMPS waste.
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Step-by-Step Disposal Procedures

1. Preparation and Personal Protective Equipment (PPE):

o Before handling 5'-dCMPS, ensure you are wearing the appropriate PPE as detailed in the
table above. This includes, at a minimum, a lab coat, chemical-resistant gloves, and safety

goggles.[1]

¢ All handling of 5'-dCMPS, including preparation for disposal, should be conducted in a well-
ventilated area, preferably within a chemical fume hood to avoid inhalation of any dust or
vapors.[1][2]

2. Waste Segregation and Containment:

¢ Solid Waste: Collect any solid 5'-dCMPS waste, including contaminated consumables (e.qg.,
weigh boats, pipette tips), in a dedicated, clearly labeled, and sealable waste container.

e Liquid Waste: Collect solutions containing 5'-dCMPS in a separate, leak-proof, and clearly
labeled container. Do not mix with other solvent waste streams unless explicitly permitted by
your institution's Environmental Health and Safety (EHS) department.

» Labeling: The waste container must be labeled with the words "Hazardous Waste," the full
chemical name "5'-Deoxychloromonophosphothioate,” and the approximate concentration
and quantity.

3. Storage:

» Store the sealed hazardous waste container in a designated satellite accumulation area. This
area should be away from incompatible materials and general laboratory traffic.

o Ensure the storage area is secure and that the container is not at risk of tipping or leaking.
4. Final Disposal:

e Do not dispose of 5'-dCMPS down the drain or in regular trash.[1] This substance is toxic to
aquatic life, and improper disposal can lead to environmental contamination.[1]
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» Contact your institution's EHS or equivalent safety office to arrange for the pickup and
disposal of the hazardous waste.

o Complete all necessary waste disposal forms or manifests as required by your institution and
local regulations. This ensures proper tracking and disposal in a licensed facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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